Cas no 1331655-96-9 (Coenzyme Q10-d6)

• Product Name: Coenzyme Q10-d6
• CAS No: 1331655-96-9
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 4554934
• Update Time: 2025-10-28

Coenzyme Q10-d6 Chemical and Physical Properties

Names and Identifiers

• Coenzyme Q10-d6

• Inchi： 1S/C24H34O4/c1-16(2)10-8-11-17(3)12-9-13-18(4)14-15-20-19(5)21(25)23(27-6)24(28-7)22(20)26/h10,12,14H,8-9,11,13,15H2,1-7H3
• InChI Key： XREILSQAXUAAHP-UHFFFAOYSA-N
• SMILES： C(C1=C(C(=O)C(OC([H])([H])[H])=C(OC([H])([H])[H])C1=O)C)C=C(C)CCC=C(C)CCC=C(C)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 526.8±50.0 °C at 760 mmHg
• Flash Point: 225.3±30.2 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Coenzyme Q10-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones

Additional information on Coenzyme Q10-d6

Professional Introduction to Coenzyme Q10-d6 (CAS No. 1331655-96-9)

Coenzyme Q10-d6, with the chemical identifier CAS No. 1331655-96-9, is a deuterated form of Coenzyme Q10 (CoQ10), a vital compound naturally produced in the body and widely recognized for its role in energy metabolism and antioxidant defense mechanisms. This isotope-labeled derivative finds significant applications in the field of biochemical research, particularly in metabolic studies and drug development, where its stable isotope labeling enhances the sensitivity and specificity of analytical techniques.

The structure of Coenzyme Q10-d6 consists of a benzoquinone ring system attached to a long isoprenoid side chain. The deuterium atoms incorporated into the molecule serve as stable tracers, allowing researchers to track the metabolism and distribution of CoQ10 within biological systems. This makes it an invaluable tool in pharmacokinetic studies, enabling precise monitoring of drug interactions and metabolic pathways involving CoQ10.

In recent years, the importance of CoQ10 has been further underscored by its involvement in various physiological processes, including mitochondrial function, cellular signaling, and protection against oxidative stress. The stable isotope labeling of CoQ10-d6 has opened new avenues in understanding these processes at a molecular level. For instance, studies utilizing CoQ10-d6 have provided insights into how variations in CoQ10 levels impact mitochondrial efficiency and energy production, which are particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders.

One of the most compelling applications of Coenzyme Q10-d6 is in the realm of drug development. Its use as an internal standard in mass spectrometry allows for accurate quantification of endogenous CoQ10 levels in biological samples. This has been instrumental in evaluating the efficacy of drugs designed to modulate CoQ10 biosynthesis or activity. Notably, research has shown that compounds targeting mitochondrial dysfunction often exhibit synergistic effects when combined with CoQ10 supplementation. The use of Coenzyme Q10-d6 has facilitated the identification of such synergistic interactions, paving the way for novel therapeutic strategies.

The stability provided by deuterium labeling also makes Coenzyme Q10-d6 an excellent candidate for long-term studies, where degradation or isomerization could otherwise complicate data interpretation. In clinical trials, this compound has been employed to assess the long-term metabolic effects of certain therapies on cellular energy production. Preliminary findings suggest that maintaining optimal levels of endogenous CoQ10 through supplementation may mitigate some adverse effects associated with certain medications, particularly those that affect mitochondrial function.

Furthermore, the use of isotopically labeled compounds like Coenzyme Q10-d6 aligns with the growing trend towards personalized medicine. By providing detailed metabolic profiles, these labeled derivatives enable researchers to tailor treatments based on individual physiological responses. This approach holds promise for optimizing therapeutic outcomes in patients suffering from metabolic disorders or those undergoing chemotherapy, where maintaining cellular energy homeostasis is crucial.

From a technical perspective, synthesizing high-purity Coenzyme Q10-d6 requires sophisticated methodologies to ensure the correct incorporation of deuterium atoms into the molecular structure. Advances in isotopic labeling techniques have made it possible to produce this compound with minimal contamination from unlabeled isotopes, thereby enhancing the reliability of experimental results. Manufacturers specializing in isotopic compounds have refined their processes to meet the stringent demands of biochemical research, ensuring that scientists have access to high-quality materials for their studies.

The regulatory landscape for compounds like Coenzyme Q10-d6 is also evolving to accommodate their growing use in research and clinical applications. Regulatory bodies recognize the importance of stable isotope-labeled compounds in advancing medical science and have established guidelines for their production and distribution. These guidelines emphasize quality control measures to ensure consistency across batches and compatibility with various analytical methods.

In conclusion, Coenzyme Q10-d6 (CAS No. 1331655-96-9) represents a significant advancement in biochemical research tools due to its role as a stable isotope-labeled derivative of a naturally occurring vital compound. Its applications span metabolic studies, drug development, and personalized medicine, offering researchers unprecedented insights into cellular processes and therapeutic interventions. As our understanding of mitochondrial function and oxidative stress continues to evolve, compounds like Coenzyme Q10-d6 will remain indispensable in unraveling complex biological mechanisms and developing innovative treatments for a wide range of health conditions.